Triundecylamine
Overview
Description
- Triundecylamine , also known as n-tridecylamine , is an organic compound with the chemical formula C13H29N .
- It belongs to the class of long-chain primary amines and is characterized by its alkyl chain containing 13 carbon atoms .
- Triundecylamine is a colorless liquid with a fishy odor and is insoluble in water .
Synthesis Analysis
- The synthesis of triundecylamine can be achieved through multiple methods , including alkylation of ammonia with 1-bromotridecane or 1-chlorotridecane .
- These reactions result in the replacement of the halogen atom with the amino group, yielding triundecylamine.
Molecular Structure Analysis
- Triundecylamine has a linear structure due to the alkyl chain .
- Its molecular weight is approximately 197.4 g/mol .
- The IUPAC name for triundecylamine is n-tridecylamine .
Chemical Reactions Analysis
- Triundecylamine can participate in typical amine reactions , such as acid-base reactions and alkylation reactions .
- It can act as a base by accepting a proton (H+) or as a nucleophile in substitution reactions.
Physical And Chemical Properties Analysis
- Physical Properties :
- Color : Colorless
- Odor : Fishy
- Solubility : Insoluble in water
- State : Liquid
- Chemical Properties :
- Basicity : Acts as a base
- Nucleophilicity : Participates in substitution reactions
Scientific Research Applications
That being said, amines, the class of compounds to which Triundecylamine belongs, are widely used in various fields of science and industry. For instance, functionalized silica nanoparticles, which can be prepared using amines, have found applications in advanced catalysis, drug delivery, biomedical applications, environmental remediation, and wastewater treatment .
-
Extraction of Various Substances
- Application : Triundecylamine can be used in the extraction of various substances from aqueous solutions . This includes picolinic acid , citric acid , silver, mercury, selenium, zinc, cobalt, iron , and succinic acid .
- Method : The method involves using Triundecylamine in combination with various organic solvents as diluents .
-
Recovery of Dyes from Wastewater
-
Synthesis of Gemini Surfactant-Based Ionic Liquids
-
Production of Various Chemicals
Safety And Hazards
- Hazard Statements :
- Highly flammable liquid and vapor
- May be fatal if swallowed and enters airways
- Causes skin and eye irritation
- May cause drowsiness or dizziness
- Suspected of damaging the unborn child
- May cause damage to organs through prolonged or repeated exposure
Future Directions
- Research on triundecylamine could focus on its applications in various fields, such as surface modification , polymer synthesis , or catalysis .
- Investigate its environmental impact and explore green synthesis methods.
Please note that this analysis is based on available information, and further research may provide additional insights. If you have any specific questions or need more details, feel free to ask!
properties
IUPAC Name |
N,N-di(undecyl)undecan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H69N/c1-4-7-10-13-16-19-22-25-28-31-34(32-29-26-23-20-17-14-11-8-5-2)33-30-27-24-21-18-15-12-9-6-3/h4-33H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEIFGNLZAYFLFL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCN(CCCCCCCCCCC)CCCCCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H69N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30546729 |
Source
|
| Record name | N,N-Diundecylundecan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30546729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
479.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Triundecylamine | |
CAS RN |
42910-16-7 |
Source
|
| Record name | N,N-Diundecylundecan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30546729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Triundecylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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